Cas no 26631-66-3 (2-Propenoic acid,2,3-dibromo-, ethyl ester, (2Z)-)
26631-66-3 structure
Product Name:2-Propenoic acid,2,3-dibromo-, ethyl ester, (2Z)-
CAS No:26631-66-3
MF:C5H6Br2O2
MW:257.907940387726
CID:249851
PubChem ID:6380781
Update Time:2025-04-19
2-Propenoic acid,2,3-dibromo-, ethyl ester, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2,3-dibromo-, ethyl ester, (2Z)-
- ethyl 2,3-dibromoprop-2-enoate
- 2-Propenoicacid, 2,3-dibromo-, ethyl ester, (Z)-
- Acrylic acid, 2,3-dibromo-, ethyl ester,(Z)- (8CI)
- Ethyl (Z)-2,3-dibromopropenoate
- (Z)-2,3-dibromo-acrylic acid ethyl ester
- ethyl (2Z)-2,3-dibromo-2-propenoate
- 2-Propenoic acid, 2,3-dibromo-, ethyl ester, (2Z)-
- 26631-66-3
- ETHYL-(Z)-2,3-DIBROMOPROPENOATE
- DTXSID30400953
-
- Inchi: 1S/C5H6Br2O2/c1-2-9-5(8)4(7)3-6/h3H,2H2,1H3/b4-3-
- InChI Key: RCZNRJVVXOOAHG-ARJAWSKDSA-N
- SMILES: Br/C(=C\Br)/C(=O)OCC
Computed Properties
- Exact Mass: 255.87338
- Monoisotopic Mass: 255.87345g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2-Propenoic acid,2,3-dibromo-, ethyl ester, (2Z)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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